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Compound of Interest

Compound Name: Tetrasul-d4

Cat. No.: B12409663

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for Tetrasul-d4. Given that "Tetrasul-d4" refers to a deuterated form of Tetrasul, this document
extrapolates from the available safety data for Tetrasul, a chlorinated diphenyl sulfide acaricide.
Deuterated compounds are primarily used as internal standards in analytical testing, and their
chemical and toxicological properties are generally considered analogous to their non-
deuterated counterparts.

Chemical and Physical Properties

A comprehensive understanding of the physical and chemical properties of a substance is
fundamental to its safe handling. The following table summarizes the key properties of Tetrasul.
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Value

Reference

Chemical Name

1,2,4-Trichloro-5-[(4-

chlorophenyl)thiolbenzene

[1]

2,4,4' 5-Tetrachlorodiphenyl

Synonyms sulfide, p-Chlorophenyl 2,4,5- [2][3]
trichlorophenyl sulfide

CAS Number 2227-13-6 [2]

Molecular Formula C12HeClsS [2]

Molecular Weight 324.053 g/mol
Appearance Amber to dark brown liquid
Odor Almond-like
Melting Point 154 - 158 °C (309 - 316 °F)
N ) 161.8°C (323°F) (for a related

Boiling Point

compound, Furfural)

] 61°C (141.8°F) (for a related

Flash Point

compound, Furfural)
Solubility Emulsifies in water

Hazard Identification and GHS Classification

Tetrasul is classified as a hazardous substance. The following table outlines its GHS

classification.

Hazard Class Category Hazard Statement

H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]

skin
Hazardous to the aquatic H412: Harmful to aquatic life
environment, long-term hazard with long lasting effects
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Signal Word: Warning

Hazard Pictograms:

e Exclamation Mark

» No Pictogram for Environmental Hazard in some jurisdictions

Toxicological Information

Understanding the toxicological profile of Tetrasul is crucial for risk assessment and
implementing appropriate safety measures.

Toxicological

. Species Route Value Reference
Endpoint
Acute Dermal ]
Rabbit Dermal > 2000 mg/kg
LD50
Acute Oral LD50  Rat Oral 3960 mg/kg

Key Toxicological Effects:

Skin Contact: Harmful in contact with skin. Prolonged contact may cause temporary irritation.

It may be readily absorbed through the skin, potentially leading to systemic effects.

o Eye Contact: Direct contact may cause temporary irritation. Some sources indicate it can be
severely irritating and may cause eye burns.

 Ingestion: Expected to be a low ingestion hazard. However, ingestion may cause headache,
nausea, vomiting, and gastrointestinal irritation.

e |nhalation: Harmful if inhaled.

e Sensitization: Not expected to cause skin sensitization. However, prolonged or repeated
exposure may cause dermal sensitization reactions.
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o Mutagenicity/Carcinogenicity: No data available to indicate mutagenic or genotoxic
properties. It is not classifiable as to its carcinogenicity to humans.

Handling Precautions and Exposure Controls

Safe handling of Tetrasul-d4 requires strict adherence to established protocols and the use of
appropriate personal protective equipment (PPE).

Engineering Controls

e Use in a well-ventilated area. Good general ventilation (typically 10 air changes per hour)
should be used.

« If applicable, use process enclosures or local exhaust ventilation to maintain airborne levels
below exposure limits.

Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling Tetrasul-d4.

Personal Protective Equipment (PPE)

Must Wear [ ]

\ Must Wear T

Respiratory Protection
(Dust/mist filtering respirator if ventilation is inadequate)

- J

As Needed
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Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Tetrasul-d4.

General Hygiene Practices

e Wash hands thoroughly after handling.
e Do not eat, drink, or smoke when using this product.
e Change contaminated clothing and wash before reuse.

» Store in the original tightly closed container in a cool, well-ventilated place away from
incompatible materials.

First-Aid Measures

In case of exposure, immediate and appropriate first-aid is critical.

O = ()
/ / First-Aid Action \ \

. Wash off with soap and water. Rinse with plenty of water for at least 15 minutes. Rinse mouth.
Move to fresh air. X . . -
Remove contaminated clothing. Remove contact lenses. Do not induce vomiting.

Call a physician if symptoms develop. Get medical advice if unwell. Get medical attention if irritation persists. Get medical advice if unwell.

Click to download full resolution via product page

Caption: First-aid measures for different routes of exposure to Tetrasul-d4.

Accidental Release Measures
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Proper containment and cleanup of spills are essential to prevent environmental contamination

and personnel exposure.

Emergency Procedures:

Evacuate: Keep unnecessary personnel away.

Ventilate: Ensure adequate ventilation of the area.

Contain: Prevent the product from entering drains. Cover drains.
Absorb: Take up with liquid-absorbent material (e.g., Chemizorb®).
Collect: Collect, bind, and pump off spills.

Dispose: Dispose of contents/container in accordance with
local/regional/national/international regulations.

Fire-Fighting Measures

Suitable Extinguishing Media: Water fog, foam, dry chemical powder, carbon dioxide (CO2).
Unsuitable Extinguishing Media: No limitations are given for this substance.

Specific Hazards: The product is combustible. Development of hazardous combustion gases
or vapors is possible in the event of a fire. Explosive decomposition is possible on heating.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Stability and Reactivity

Reactivity: The product is stable and non-reactive under normal conditions of use, storage,
and transport.

Chemical Stability: Chemically stable under standard ambient conditions (room
temperature).
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» Conditions to Avoid: Heat, sparks, open flames, and other ignition sources. May explode
when heated.

e Incompatible Materials: Acids, bases, water, and strong oxidizing agents.

This guide provides a foundational understanding of the safety and handling requirements for
Tetrasul-d4, based on the available data for Tetrasul. Researchers and all personnel handling
this substance should always refer to the most current and specific Safety Data Sheet (SDS)
provided by the supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety and Handling of Tetrasul-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12409663#safety-data-sheet-sds-and-handling-
precautions-for-tetrasul-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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